Cas no 594-60-5 (2,3-Dimethylbutan-2-ol)

2,3-Dimethylbutan-2-ol Properties

Names and Identifiers

• 2-Butanol,2,3-dimethyl-
• 2 3-DIMETHYL-2-BUTANOL
• 2,3-dimethylbutan-2-ol
• DESOXYPINAKONE
• 2-Butanol, 2,3-dimethyl-
• DTXSID60208126
• MFCD00004463
• ZWE5U7S6W9
• Isopropyldimethylcarbinol
• CS-0234265
• AI3-17876
• Thexyl alcohol
• NSC 2312
• NS00034173
• 594-60-5
• (CH3)2CHC(OH)(CH3)2
• NSC-2312
• UNII-ZWE5U7S6W9
• FT-0609693
• 2,3-DIMETHYL-2-BUTANOL
• AKOS009156774
• 2,3-Dimethyl-2-butanol, 98%
• EINECS 209-847-2
• IKECULIHBUCAKR-UHFFFAOYSA-
• SCHEMBL22975
• NSC2312
• EN300-140252
• InChI=1/C6H14O/c1-5(2)6(3,4)7/h5,7H,1-4H3
• 2,3-dimethyl-butan-2-ol
• G77266
• DTXCID80130617
• +Expand

• MDL： MFCD00004463
• InChIKey： IKECULIHBUCAKR-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14O/c1-5(2)6(3,4)7/h5,7H,1-4H3
• SMILES： CC(C)C(C)(C)O

Computed Properties

• Exact Mass: 102.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 102.104
• Heavy Atom Count: 7
• Complexity: 55.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.41330
• PSA: 20.23000
• Refractive Index: n20/D 1.417(lit.)
• Boiling Point: 120-121 °C(lit.)
• Melting Point: −14 °C (lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Color/Form: Colorless Transparent Liquid
• Solubility: Not determined
• Density: 0.823 g/mL at 25 °C(lit.)